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Compound of Interest

Compound Name: Cesium bromide

Cat. No.: B1207299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical health and safety

considerations for the handling of Cesium Bromide (CsBr). Designed for professionals in

research and development, this document outlines the toxicological profile, recommended

handling procedures, and emergency protocols to ensure a safe laboratory environment. All

quantitative data is presented in structured tables for clarity, and detailed experimental

methodologies for key toxicological assessments are provided.

Physicochemical and Toxicological Profile
Cesium bromide is a colorless crystalline solid with a melting point of 636°C and a boiling

point of 1300°C. It is soluble in water. While essential for various scientific applications,

including in X-ray fluorescent screens and as a component in wide-band spectrophotometers, it

is crucial to understand its potential health hazards.

Hazard Identification and Classification
Cesium bromide is classified as a hazardous substance with the following primary concerns:

Acute Oral Toxicity: Harmful if swallowed.[1]

Skin Irritation: Causes skin irritation.[2][3]

Eye Irritation: Causes serious eye irritation.[2][3]
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Respiratory Irritation: May cause respiratory irritation upon inhalation of dust.[2][3]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[4]

Toxicological Data
The following table summarizes the key toxicological data for Cesium bromide.

Endpoint Species Route Value Classification

LD50 Rat Oral 1400 mg/kg

Category 4

(Harmful if

swallowed)

Skin Irritation Rabbit Dermal Irritant

Category 2

(Causes skin

irritation)

Eye Irritation Rabbit Ocular Serious Irritant

Category 2

(Causes serious

eye irritation)

Genotoxicity In vitro -

Positive for

chromosomal

aberrations in

human

lymphocytes

-

Experimental Protocols for Toxicological
Assessment
To provide a deeper understanding of the toxicological data, this section details the

methodologies for the key experiments cited.

Acute Oral Toxicity (OECD Guideline 401)
The acute oral toxicity of Cesium bromide, which determined the LD50 value of 1400 mg/kg in

rats, is assessed using a protocol based on the OECD Guideline 401.
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Methodology:

Test Animals: Healthy, young adult Sprague-Dawley rats, weighing between 200 and 300

grams, are used. Animals are fasted overnight with access to water before dosing.

Dose Preparation: Cesium bromide is dissolved in a suitable vehicle, typically deionized

water, to achieve the desired concentrations.

Dose Administration: A single dose of the Cesium bromide solution is administered to the

animals by oral gavage. The volume administered is typically 10 mL/kg of body weight.

Dose Levels: A range of dose levels is used to determine the dose that causes mortality in

50% of the animals.

Observation Period: Animals are observed for mortality, clinical signs of toxicity (such as

changes in skin and fur, eyes, and mucous membranes, and effects on the respiratory,

circulatory, autonomic, and central nervous systems), and body weight changes for at least

14 days.

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.

Data Analysis: The LD50 is calculated using a recognized statistical method.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
The skin irritation potential of Cesium bromide is evaluated following the OECD Guideline

404.

Methodology:

Test Animals: Healthy, young adult albino rabbits are used. The fur on the dorsal area of the

trunk is clipped 24 hours before the test.

Test Substance Application: A 0.5 g sample of finely powdered Cesium bromide, moistened

with a small amount of a suitable vehicle to form a paste, is applied to a small area

(approximately 6 cm²) of the clipped skin. The test site is then covered with a gauze patch

and a semi-occlusive dressing.
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Exposure Duration: The dressing is left in place for 4 hours.

Observation: After removal of the dressing, the skin is examined for erythema (redness) and

edema (swelling) at 1, 24, 48, and 72 hours after patch removal. The reactions are scored

according to a standardized grading system.

Data Analysis: The mean scores for erythema and edema for each observation time point

are calculated to determine the primary irritation index.

Acute Eye Irritation/Corrosion (OECD Guideline 405)
The potential for Cesium bromide to cause serious eye irritation is assessed using the OECD

Guideline 405.

Methodology:

Test Animals: Healthy, young adult albino rabbits are used. Both eyes of each animal are

examined before the start of the study.

Test Substance Application: A single dose of 0.1 g of finely powdered Cesium bromide is

instilled into the conjunctival sac of one eye of each rabbit. The other eye serves as an

untreated control.

Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival

redness and swelling at 1, 24, 48, and 72 hours after instillation. The reactions are scored

using a standardized grading system.

Reversibility: The reversibility of any observed effects is assessed for up to 21 days.

Data Analysis: The scores for corneal opacity, iris lesions, and conjunctival reactions are

used to classify the substance's eye irritation potential.

In Vitro Chromosomal Aberration Test
The genotoxic potential of Cesium bromide is evaluated through an in vitro chromosomal

aberration assay, often using Chinese Hamster Ovary (CHO) cells.

Methodology:
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Cell Culture: CHO cells are cultured in a suitable medium until they reach exponential

growth.

Exposure: The cells are exposed to various concentrations of Cesium bromide, both with

and without an exogenous metabolic activation system (S9 mix), for a short period (e.g., 3-6

hours).

Harvest: After the exposure period, the cells are washed and incubated in a fresh medium. A

spindle inhibitor (e.g., colcemid) is added to arrest the cells in metaphase.

Slide Preparation: The cells are harvested, treated with a hypotonic solution, fixed, and

dropped onto microscope slides.

Staining and Analysis: The slides are stained (e.g., with Giemsa), and at least 200

metaphases per concentration are analyzed under a microscope for structural chromosomal

aberrations (e.g., chromatid and chromosome gaps, breaks, and exchanges).

Data Analysis: The frequency of aberrant cells and the number of aberrations per cell are

calculated and statistically compared to a negative control.

Signaling Pathway of Bromide-Induced
Neurotoxicity
The neurotoxic effects of bromide, the anion in Cesium bromide, are primarily mediated

through its interaction with the GABA-A receptor, the major inhibitory neurotransmitter receptor

in the central nervous system.
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Caption: Bromide potentiates GABA-A receptor signaling, leading to reduced neuronal

excitability.

The bromide ion enhances the effect of GABA on the GABA-A receptor, leading to an increased

influx of chloride ions into the neuron. This hyperpolarizes the cell membrane, making it more

difficult for the neuron to fire an action potential, thus reducing neuronal excitability.

Downstream of this event, changes in intracellular ion concentrations can activate second

messenger systems like Protein Kinase C (PKC), which can, in turn, modulate the GABA-A

receptor itself through phosphorylation and internalization, potentially altering its sensitivity to

GABA and other modulators.[2][5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b1207299?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/8858924/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4165308/
https://www.jneurosci.org/content/22/15/6353
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Storage
Adherence to proper handling and storage protocols is paramount to minimize exposure risks.

Engineering Controls and Personal Protective
Equipment (PPE)
A workflow for safely handling Cesium bromide should incorporate the following measures.
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Start

Conduct Risk Assessment

Use Chemical Fume Hood
Ensure good ventilation

Don appropriate PPE:
- Safety goggles with side shields

- Chemical-resistant gloves (e.g., nitrile)
- Lab coat

Handle solid to minimize dust
Avoid contact with skin and eyes

Avoid inhalation of dust

Store in a tightly closed container
Keep in a cool, dry, well-ventilated area
Store away from incompatible materials

In case of spill:
- Evacuate area
- Wear full PPE

- Cover with inert absorbent material
- Collect and place in a sealed container

If spill occurs

Dispose of as hazardous waste
Follow local regulations

After use

End

Click to download full resolution via product page

Caption: A systematic workflow for the safe handling of Cesium bromide.
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Control Measure Specification

Engineering Controls

Work in a well-ventilated area, preferably in a

chemical fume hood, especially when handling

powders to minimize dust generation.

Eye/Face Protection
Wear tightly fitting safety goggles with side-

shields or a face shield.[7]

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile) and

a lab coat. Ensure gloves are inspected before

use and changed if contaminated.[7]

Respiratory Protection

If dust is generated and engineering controls are

insufficient, use a NIOSH-approved respirator

with an appropriate particulate filter.

Storage and Incompatibilities
Storage: Store Cesium bromide in a tightly sealed container in a cool, dry, and well-

ventilated place. It is hygroscopic and should be protected from moisture.

Incompatible Materials: Avoid contact with strong acids and oxidizing agents.

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is critical.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Accidental Release Measures
Small Spills: Carefully sweep up the spilled solid, avoiding dust generation, and place it in a

sealed container for disposal.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and prevent it from entering drains. Collect the material and place it in a

designated container for disposal.

Disposal Considerations
Dispose of Cesium bromide and any contaminated materials as hazardous waste in

accordance with all applicable local, state, and federal regulations. Do not allow the material to

enter drains or waterways.
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Disclaimer: This guide is intended for informational purposes only and should not be

substituted for a comprehensive risk assessment and adherence to all applicable safety

regulations and institutional protocols. Always consult the Safety Data Sheet (SDS) for the most

current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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